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Compound of Interest

Compound Name: Cholesteryl tridecanoate

Cat. No.: B15601624

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl tridecanoate, a cholesterol ester, is a lipid molecule of significant interest in
various fields of research, including materials science and biochemistry. As a component of
liquid crystal formulations and a subject of study in lipid metabolism, a thorough understanding
of its chemical and physical properties is paramount for its effective application and
investigation. This technical guide provides a comprehensive overview of the core chemical
properties of cholesteryl tridecanoate, detailed experimental protocols for its synthesis and
analysis, and a visualization of its place within broader lipid metabolism pathways.

Core Chemical and Physical Properties

Cholesteryl tridecanoate is the ester formed from the condensation of cholesterol and
tridecanoic acid. Its chemical structure consists of the rigid steroid nucleus of cholesterol linked
to the flexible 13-carbon aliphatic chain of tridecanoic acid. This amphipathic nature gives rise
to its unique physical properties, including its liquid crystalline behavior.

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of
cholesteryl tridecanoate.
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Property Value Reference(s)

[(3S,8S,9S,10R,13R,14S,17R)
-10,13-dimethyl-17-[(2R)-6-
methylheptan-2-

IUPAC Name vi]-2,3,4,7,8,9,11,12,14,15,16,
17-dodecahydro-1H-
cyclopenta[a]phenanthren-3-yl]

tridecanoate

Cholest-5-en-3-ol (3p3)-,

Synonyms tridecanoate; Cholesterol [1]
tridecylate

CAS Number 25605-87-2 [1]

Molecular Formula Ca0H7002 [1]

Molecular Weight 582.98 g/mol [1]

Appearance Solid [1]

Purity >99% [1]

Crystal to Smectic: 77.5 °C
Phase Transition Temperatures  Smectic to Cholesteric: 83.5 [2]
°C

Experimental Protocols

Synthesis of Cholesteryl Tridecanoate (General
Esterification Method)

This protocol describes a general method for the synthesis of cholesteryl esters via acid-
catalyzed esterification, which can be adapted for cholesteryl tridecanoate.

Materials:
e Cholesterol

e Tridecanoic acid
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Toluene (anhydrous)

Concentrated sulfuric acid (catalyst)
Sodium bicarbonate solution (saturated)
Anhydrous sodium sulfate

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve cholesterol and a 1.1 molar equivalent of tridecanoic acid in
anhydrous toluene.

With stirring, add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2% of the
weight of tridecanoic acid).

Attach a Dean-Stark apparatus and a reflux condenser to the flask.

Heat the reaction mixture to reflux and continue heating until the theoretical amount of water
is collected in the Dean-Stark trap, indicating the completion of the reaction.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution, and again with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution and evaporate the solvent under reduced pressure to obtain the crude
cholesteryl tridecanoate.

Purification by Column Chromatography

Materials:
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Crude cholesteryl tridecanoate

Silica gel (60-120 mesh)

Hexane

Ethyl acetate

Procedure:

o Prepare a slurry of silica gel in hexane and pack it into a chromatography column.
o Dissolve the crude cholesteryl tridecanoate in a minimal amount of hexane.

o Load the sample onto the top of the silica gel column.

o Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane
and gradually increasing the concentration of ethyl acetate).

e Collect fractions and monitor them by thin-layer chromatography (TLC) using a hexane:ethyl
acetate solvent system.

» Combine the fractions containing the pure product and evaporate the solvent to yield purified
cholesteryl tridecanoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol provides a general workflow for the analysis of cholesteryl esters.
Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

» Capillary column suitable for lipid analysis (e.g., DB-17MS)

Procedure:
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o Sample Preparation: Dissolve a small amount of cholesteryl tridecanoate in an appropriate
solvent like chloroform.

« Injection: Inject an aliquot of the sample solution into the GC.

e GC Conditions:

o Injector Temperature: 280 °C

o Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp to 300 °C at 10
°C/min, and hold for 10 minutes.

o Carrier Gas: Helium at a constant flow rate.

¢ MS Conditions:

o

lon Source Temperature: 230 °C

[¢]

Electron lonization (El) energy: 70 eV

[¢]

Mass Range: m/z 50-700

Signaling Pathways and Experimental Workflows

While specific signaling pathways directly involving cholesteryl tridecanoate are not
extensively documented, it is understood to be part of the broader cholesterol ester metabolic
pathway. Cholesterol esters are crucial for the storage and transport of cholesterol within the
body.

General Cholesterol Ester Metabolism

The following diagram illustrates the general pathway of cholesterol ester synthesis and
hydrolysis.
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Caption: General pathway of cholesterol ester synthesis and hydrolysis.

Experimental Workflow for Lipid Analysis

The following diagram outlines a typical workflow for the analysis of cholesteryl esters from a
biological sample.
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Caption: Experimental workflow for the analysis of cholesteryl esters.

Conclusion

This technical guide provides a foundational understanding of the chemical properties of
cholesteryl tridecanoate, along with practical experimental protocols for its synthesis and
analysis. While specific biological roles are still under investigation, its position within the
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broader context of lipid metabolism highlights its potential significance. The data and
methodologies presented herein are intended to serve as a valuable resource for researchers
and professionals engaged in the study and application of this and related lipid molecules.
Further research into the specific physical and biological properties of cholesteryl
tridecanoate is warranted to fully elucidate its potential in various scientific domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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